Cas no 5460-09-3 (H Acid)

H Acid structure

Product Name:H Acid

CAS No:5460-09-3

MF:C₁₀H₈NNaO₇S₂

MW:341.292791366577

MDL:MFCD00036444

CID:45909

PubChem ID:23664361

Update Time:2025-04-18

H Acid Chemical and Physical Properties

Names and Identifiers

- Sodium 4-amino-5-hydroxy-7-sulfonaphthalene-2-sulfonate
- sodium hydrogen 4-amino-5-hydroxynaphthalene-2,7-disulfonate
- H acid monosodium salt
- 8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt
- H Acid
- 8-AMino-1-naphthol-3,6-disulfonic acid
- 8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt monohydrate
- 8-Amino-1-hydroxy-3,6-naphtalene disulfonic acid monosodium salt monohydrate
- 1-Amino-8-naphthol-3,6-disulfonic Acid Monosodium Salt
- Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate
- 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt
- xSodium 4-amino-5-hydroxy-7-sulfonaphthalene-2-sulfonate
- Monosodium 8-amino-1-naphthol-3,6-disulfonate
- DSSTox_CID_7600
- DSSTox_RID_78525
- DSSTox_GSID_27600
- AKOS016013141
- 17265-34-8
- DTXSID4027600
- 5460-09-3
- xSodium4-amino-5-hydroxy-7-sulfonaphthalene-2-sulfonate
- Ash acid
- SCHEMBL564761
- sodium;4-amino-5-hydroxy-7-sulfonaphthalene-2-sulfonate
- DTXCID907600
- D70253
- CAS-5460-09-3
- 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic Acid Monosodium Salt
- NCGC00260115-01
- 4-amino-5-hydroxy-2,7-naphthalene disulfonic acid monosodium salt
- Tox21_202566
- MDL： MFCD00036444
- Inchi： 1S/C10H9NO7S2.Na/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18);/q;+1/p-1
- InChI Key： QPILZZVXGUNELN-UHFFFAOYSA-M
- SMILES： S(C1=CC(=C2C(=CC(=CC2=C1)S(=O)(=O)O)O)N)(=O)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 358.97500
Monoisotopic Mass: 341.972
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 567
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: -2
Tautomer Count: 17
Topological Polar Surface Area: 175

Experimental Properties

Color/Form: Gray crystalline powder.
Density: 1.8800
Melting Point: >300°C
Boiling Point: °Cat760mmHg
Flash Point: °Cat760mmHg
Water Partition Coefficient: Slightly soluble
PSA: 183.81000
LogP: 2.95690
Sensitiveness: Sensitive to light
Vapor Pressure: No data available

H Acid Security Information

Signal Word：Warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
Risk Phrases：R36/37/38
Safety Term：S24/25
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

H Acid Customs Data

HS CODE：2922199090
Customs Data：

China Customs Code:
2922199090

Overview:

2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

H Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A688100-25g	Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate	5460-09-3	85%	25g	$6.0	2023-02-28
Ambeed	A688100-100g	Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate	5460-09-3	85%	100g	$17.00	2022-03-29
Ambeed	A688100-500g	Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate	5460-09-3	85%	500g	$51.00	2022-03-29
TRC	H012500-10g	H Acid	5460-09-3		10g	$ 64.00	2023-09-07
TRC	H012500-25g	H Acid	5460-09-3		25g	$ 69.00	2023-09-07
TRC	H012500-50g	H Acid	5460-09-3		50g	$ 87.00	2023-09-07
TRC	H012500-100g	H Acid	5460-09-3		100g	$138.00	2023-05-18
TRC	H012500-250g	H Acid	5460-09-3		250g	$305.00	2023-05-18
abcr	AB125208-100 g	8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt, 85%; .	5460-09-3	85%	100 g	€127.60	2023-07-20
abcr	AB125208-500 g	8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt, 85%; .	5460-09-3	85%	500 g	€214.90	2023-07-20

H Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5460-09-3)8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt monohydrate

Order Number:sfd16987

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5460-09-3)8-氨基-1-萘酚-3,6-二磺酸单钠盐

Order Number:LE2474302

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:41

Price ($):discuss personally

Email:18501500038@163.com

H Acid Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

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